Cas no 2229414-90-6 ((4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride)

• Product Name: (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride
• CAS No: 2229414-90-6
• MF: C₅H₅Cl₂NO₃S₂
• MW: 262.134096860886
• CID: 6063118
• PubChem ID: 165634000
• Update Time: 2025-09-24

(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride
• EN300-2003148
• 2229414-90-6

• Inchi： 1S/C5H5Cl2NO3S2/c1-11-5-8-4(6)3(12-5)2-13(7,9)10/h2H2,1H3
• InChI Key： NQZFZWMKVQOPRK-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(N=C(OC)S1)Cl)(=O)=O

Computed Properties

• Exact Mass: 260.9087908g/mol
• Monoisotopic Mass: 260.9087908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9Ų

Additional information on (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride

Introduction to (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride (CAS No. 2229414-90-6)

(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2229414-90-6, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a thiazole ring and sulfonyl chloride functional group, make it a valuable building block for developing novel therapeutic agents.

The thiazole core is a heterocyclic compound that is widely prevalent in nature and has been extensively studied for its biological activities. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties. In particular, the presence of a chlorine atom at the 4-position and a methoxy group at the 2-position enhances the reactivity and functionality of the molecule, making it more suitable for further chemical modifications.

The sulfonyl chloride moiety is another key feature of this compound. Sulfonyl chlorides are highly reactive and are commonly used in organic synthesis to introduce sulfonyl groups into molecules. This reactivity makes (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride an excellent candidate for synthesizing sulfonamides, which are a class of compounds with diverse pharmacological applications.

Recent research has highlighted the importance of this compound in the development of new drugs. For instance, studies have shown that derivatives of thiazole can be effective in treating neurological disorders. The structural flexibility of the thiazole ring allows for the introduction of various substituents that can modulate biological activity. Specifically, (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride has been used to synthesize compounds that exhibit potent inhibitory effects on enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also been explored in materials science. The thiazole ring can be incorporated into polymers to enhance their thermal stability and mechanical properties. This has led to the development of new materials that are suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole precursor followed by functionalization with chlorine and methoxy groups. The final step involves the introduction of the sulfonyl chloride group, which is achieved through reaction with phosphorus pentachloride or sulfuryl chloride.

One of the challenges in working with this compound is its reactivity. The sulfonyl chloride group is highly electrophilic and can react with nucleophiles under various conditions. This necessitates careful control of reaction conditions to prevent unwanted side reactions. Despite these challenges, (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride remains a valuable tool in synthetic chemistry due to its versatility and reactivity.

Recent advancements in computational chemistry have also contributed to a better understanding of this compound's properties. Molecular modeling studies have helped researchers predict the behavior of (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride in different environments, which has facilitated the design of more efficient synthetic routes. These computational methods have also been used to explore potential applications of derivatives of this compound in drug discovery.

The pharmaceutical industry continues to invest in research aimed at developing new therapeutic agents based on thiazole derivatives. (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride plays a pivotal role in this effort by serving as a versatile intermediate for synthesizing bioactive molecules. Its ability to undergo various chemical transformations makes it an indispensable tool for medicinal chemists.

In conclusion, (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanesulfonyl chloride (CAS No. 2229414-90-6) is a multifunctional compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it an excellent intermediate for synthesizing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.